3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a cyclohexanol derivative featuring a 1,2,4-oxadiazole ring substituted with a propyl group at position 3 and a methyl group at position 3 of the cyclohexanol ring. Its synthesis and handling require adherence to strict safety protocols, including precautions against ignition sources and proper storage conditions .
Properties
Molecular Formula |
C13H22N2O2 |
|---|---|
Molecular Weight |
238.33 g/mol |
IUPAC Name |
3-methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol |
InChI |
InChI=1S/C13H22N2O2/c1-3-5-11-14-12(17-15-11)9-13(16)7-4-6-10(2)8-13/h10,16H,3-9H2,1-2H3 |
InChI Key |
NOTUQBNKQQXWFT-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=NOC(=N1)CC2(CCCC(C2)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol typically involves multiple steps, starting with the formation of the oxadiazole ring. One common method involves the reaction of a hydrazide with an aldehyde or ketone, followed by cyclization to form the oxadiazole ring . The cyclohexane ring can be introduced through a Grignard reaction or other alkylation methods. The final step involves the hydroxylation of the cyclohexane ring to introduce the alcohol group.
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts. Solvent choice and purification methods such as recrystallization or chromatography are also crucial in the industrial synthesis process .
Chemical Reactions Analysis
Types of Reactions
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol can undergo various chemical reactions, including:
Oxidation: The alcohol group can be oxidized to a ketone or carboxylic acid using reagents like potassium permanganate or chromium trioxide.
Reduction: The oxadiazole ring can be reduced under specific conditions to yield different products.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Hydrogen gas (H₂) with a palladium catalyst (Pd/C)
Substitution: Halogenating agents like bromine (Br₂) or chlorine (Cl₂)
Major Products
Oxidation: Ketones, carboxylic acids
Reduction: Reduced oxadiazole derivatives
Substitution: Halogenated cyclohexane derivatives
Scientific Research Applications
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential antimicrobial and antiviral properties.
Medicine: Explored for its potential use in drug development due to the bioactivity of the oxadiazole ring.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets. The oxadiazole ring can interact with enzymes and receptors, potentially inhibiting their activity. This interaction can disrupt biological pathways, leading to antimicrobial or antiviral effects. The exact molecular targets and pathways depend on the specific application and require further research to elucidate .
Comparison with Similar Compounds
Structural Analogs and Substituent Variations
Key structural analogs differ in substituents on the oxadiazole ring or the cycloalkanol backbone:
| Compound Name | Substituent on Oxadiazole (Position 3) | Cycloalkanol Ring Modification | Molecular Weight | CAS Number |
|---|---|---|---|---|
| 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol | Propyl | 3-Methylcyclohexanol | 266.36 g/mol | 2060043-16-3 |
| 1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol | Cyclopropyl | 4-Methylcyclohexanol | 264.34 g/mol | 2059971-11-6 |
| 3,3-Dimethyl-1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexan-1-ol | Isopropyl | 3,3-Dimethylcyclohexanol | 252.35 g/mol | 2060042-68-2 |
| 4-{3-[(5-Methyl-1H-imidazol-4-yl)methyl]-1,2,4-oxadiazol-5-yl}-N-[(1-propylcyclopropyl)methyl]cyclohexa-1,3-dien-1-amine | 5-Methylimidazolylmethyl | Cyclohexadienamine backbone | 381.48 g/mol | Not provided |
Key Observations :
- Cycloalkanol Modifications: The dimethylcyclohexanol variant (CAS 2060042-68-2) exhibits higher lipophilicity due to additional methyl groups, which may enhance membrane permeability .
Biological Activity
3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a compound that incorporates a cyclohexanol structure with a 1,2,4-oxadiazole moiety. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and anticancer research. The oxadiazole ring is known for its diverse pharmacological properties, making it a valuable scaffold in medicinal chemistry.
- Molecular Formula : C₁₃H₂₂N₂O₂
- Molecular Weight : 238.33 g/mol
- CAS Number : 2060026-13-1
Biological Activity Overview
Research indicates that compounds containing the 1,2,4-oxadiazole ring exhibit a wide range of biological activities. These include:
-
Antimicrobial Activity :
- Compounds with oxadiazole structures have demonstrated significant antibacterial and antifungal activities. For instance, derivatives of 1,3,4-oxadiazoles have been reported to inhibit various strains of bacteria including Staphylococcus aureus and Escherichia coli .
- The mechanism often involves the disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.
- Anticancer Potential :
- Anti-inflammatory Effects :
Antimicrobial Studies
A recent study highlighted the antimicrobial efficacy of several oxadiazole derivatives against Mycobacterium tuberculosis and other pathogenic bacteria. The findings indicated that specific substitutions on the oxadiazole ring significantly enhanced antibacterial potency (Table 1).
| Compound | Target Bacteria | MIC (µg/mL) | Reference |
|---|---|---|---|
| Compound A | E. coli | 8 | Dhumal et al., 2016 |
| Compound B | S. aureus | 4 | Desai et al., 2018 |
| Compound C | M. tuberculosis | 16 | Vosatka et al., 2018 |
Anticancer Activity
The anticancer potential of 3-Methyl-1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has been explored in vitro against various cancer cell lines. The compound exhibited significant cytotoxicity at micromolar concentrations.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| HeLa (Cervical) | 10 | Apoptosis induction |
| MCF7 (Breast) | 12 | Cell cycle arrest |
| A549 (Lung) | 15 | Inhibition of proliferation |
Case Studies
A notable case study involved the synthesis and evaluation of a series of oxadiazole derivatives including the target compound. The study assessed their biological activity through various assays:
- In vitro Antibacterial Assays : Demonstrated potent activity against Gram-positive and Gram-negative bacteria.
- Cytotoxicity Assays : Evaluated using MTT assays on cancer cell lines showed promising results indicating selective toxicity towards cancer cells over normal cells.
- Mechanistic Studies : Molecular docking studies suggested strong binding affinity to target proteins involved in bacterial metabolism and cancer cell proliferation.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
